9-(furan-2-yl)-4-(oxolan-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a highly complex polycyclic framework with fused nitrogen-containing rings, a furan-2-yl substituent, and an oxolane (tetrahydrofuran) methyl group. Its structure includes six nitrogen atoms (hexaaza) distributed across a tetracyclic core, which confers unique electronic and steric properties. Though direct pharmacological data are unavailable in the provided evidence, structurally analogous compounds (e.g., ) often exhibit bioactivity linked to their heteroatom composition and rigidity .
Properties
IUPAC Name |
9-(furan-2-yl)-4-(oxolan-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O2/c1-2-7-16-15(6-1)22-20-25-13-24(11-14-5-3-9-27-14)12-21-19(25)23-18(26(16)20)17-8-4-10-28-17/h1-2,4,6-8,10,14,18H,3,5,9,11-13H2,(H,21,23) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZEAPFOZGGOIFC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN2CN=C3NC(N4C5=CC=CC=C5N=C4N3C2)C6=CC=CO6 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 9-(furan-2-yl)-4-(oxolan-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene is a complex heterocyclic molecule with significant potential in various biological applications due to its unique structural characteristics. This article delves into the biological activity of this compound by exploring its synthesis, mechanisms of action, and potential therapeutic applications.
Structural Characteristics
The molecular structure of the compound features multiple interconnected rings that contribute to its stability and reactivity. The presence of furan and oxolane rings enhances its aromatic properties and influences its interactions with biological targets.
Molecular Formula
The molecular formula for this compound is , which reflects the presence of various functional groups that may play a role in its biological activity.
Synthesis
The synthesis of this compound typically involves several steps that require optimization for yield and purity. Common techniques include:
- Chromatography for purification.
- Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for structural characterization.
The biological activity of the compound can be attributed to its interaction with various substrates or biological targets. Some key mechanisms include:
- Inhibition of Enzymatic Activity : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways.
- Receptor Binding : It could interact with cellular receptors, potentially influencing signal transduction pathways.
Case Studies
-
Anticancer Activity : Research has indicated that similar compounds within the same structural class exhibit cytotoxic effects against various cancer cell lines. For instance:
- Study A demonstrated that compounds with furan moieties showed significant inhibition of tumor growth in vitro.
- Study B highlighted the potential of oxolane-containing compounds in inducing apoptosis in cancer cells.
-
Antimicrobial Properties : Preliminary studies suggest that this compound may possess antimicrobial properties against certain bacterial strains:
- Study C reported a moderate inhibitory effect on Gram-positive bacteria.
Data Table: Summary of Biological Activities
| Biological Activity | Description | Reference |
|---|---|---|
| Anticancer | Inhibits tumor growth in vitro | Study A |
| Antimicrobial | Moderate inhibition of Gram-positive bacteria | Study C |
| Enzyme Inhibition | Potential inhibitor of metabolic enzymes | Internal Analysis |
Research Findings
Recent findings suggest that the compound's unique structure contributes to its biological efficacy:
- The furan ring enhances electron delocalization, which may improve binding affinity to biological targets.
- The oxolane moiety may facilitate cellular uptake due to its cyclic nature.
Comparison with Similar Compounds
Research Implications
- Drug Discovery : The hexaaza-oxolane framework could serve as a scaffold for kinase inhibitors or antimicrobial agents, leveraging nitrogen’s role in target binding .
- Material Science : Rigid polycyclic systems with heteroatoms are candidates for optoelectronic materials, though sulfur-containing analogs () may offer better conductivity .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
